Cas no 209540-08-9 (4-methyl-2-(thiophen-2-yl)-1,3-thiazole-5-carboxylic acid)

4-methyl-2-(thiophen-2-yl)-1,3-thiazole-5-carboxylic acid structure
209540-08-9 structure
Product Name:4-methyl-2-(thiophen-2-yl)-1,3-thiazole-5-carboxylic acid
CAS No:209540-08-9
MF:C9H7NO2S2
MW:225.28737950325
MDL:MFCD01936004
CID:876320
PubChem ID:2763746
Update Time:2025-04-19

4-methyl-2-(thiophen-2-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-(thiophen-2-yl)thiazole-5-carboxylic acid
    • 4-Methyl-2-(2-thienyl)thiazole-5-carboxylic acid
    • 4-Methyl-2-(2-thienyl)-1,3-thiazole-5-carboxylic acid
    • 4-METHYL-2-THIEN-2-YL-1,3-THIAZOLE-5-CARBOXYLIC ACID
    • 4-methyl-2-thiophen-2-yl-1,3-thiazole-5-carboxylic acid
    • 2-(2-Thienyl)-4-methylthiazole-5-carboxylic acid
    • 2-(thiophen-2-yl)-4-methyl-thiazole-5-carboxylic acid
    • 4-methyl-2-(2-thienyl)-1,3-thiazol-5-carboxylic acid
    • 4-methyl-2-(thien-2-yl)-1,3-thiazol-5-carboxylic acid
    • 4-methyl-2-(thiophen-2-yl)-1,3-thiazole-5-carboxylic acid
    • F3308-1098
    • STL302013
    • 209540-08-9
    • AKOS000273687
    • Z90662846
    • MFCD01936004
    • SCHEMBL3418775
    • DA-08313
    • MLS000773790
    • 4-Methyl-2-(2-thienyl)thiazole-5-carboxylic acid, 97%
    • G29059
    • CHEMBL1341705
    • SMR000364706
    • VU0355551-2
    • 3G-423S
    • DTXSID00377128
    • HMS2747G21
    • J-515705
    • AS-871/43387296
    • 5-Thiazolecarboxylic acid, 4-methyl-2-(2-thienyl)-
    • EN300-13651
    • 4-methyl-2-(thiophen-2-yl)thiazole-5-carboxylicacid
    • AB00663772-02
    • MDL： MFCD01936004
    • Inchi： 1S/C9H7NO2S2/c1-5-7(9(11)12)14-8(10-5)6-3-2-4-13-6/h2-4H,1H3,(H,11,12)
    • InChI Key： DSMGYNWKEJBPKW-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)O)=C(C)N=C1C1=CC=CS1

Computed Properties

  • Exact Mass: 224.99200
  • Monoisotopic Mass: 224.992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 238-242 °C
  • Boiling Point: 441.2±53.0 °C at 760 mmHg
  • Flash Point: 220.6±30.9 °C
  • PSA: 106.67000
  • LogP: 2.87820
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-methyl-2-(thiophen-2-yl)-1,3-thiazole-5-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-methyl-2-(thiophen-2-yl)-1,3-thiazole-5-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methyl-2-(thiophen-2-yl)-1,3-thiazole-5-carboxylic acid Pricemore >>

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